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Cat. No.: B166350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dotriacontane, a

promising phase change material (PCM), in thermal energy storage (TES) research. This

document details the thermophysical properties of dotriacontane and its composites,

experimental protocols for synthesis and characterization, and methodologies for performance

evaluation.

Introduction to Dotriacontane for Thermal Energy
Storage
Dotriacontane (C32H66) is a long-chain n-alkane that exhibits excellent properties for latent

heat thermal energy storage. Its solid-solid and solid-liquid phase transitions occur at

temperatures suitable for various applications, including waste heat recovery, solar energy

storage, and thermal management of electronics and batteries. As an organic PCM, it is

chemically stable, non-corrosive, and demonstrates congruent melting and freezing behavior.

To overcome challenges such as low thermal conductivity and leakage in the molten state,

dotriacontane is often incorporated into composite materials, such as through

microencapsulation or dispersion within a supporting matrix.
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Thermophysical Properties of Dotriacontane and its
Composites
The following tables summarize the key quantitative data for pure dotriacontane and a

common composite material, polystyrene/n-dotriacontane nanoencapsulated PCM (PS/Dot-

NEPCM).

Table 1: Thermophysical Properties of Pure Dotriacontane

Property Value Unit Source(s)

Molecular Formula C32H66 -

Molecular Weight 450.87 g/mol [1]

Melting Point (Tfus) 65-70 °C [2]

Latent Heat of Fusion

(ΔfusH)
78.64 kJ/mol [1]

Density (at 20°C) 0.8124 g/cm³ [3]

Boiling Point (bp) 467 °C [2]

Vapor Pressure (at

20°C)
<1 mmHg [2]

Table 2: Properties of Polystyrene/n-Dotriacontane Nanoencapsulated PCM (PS/Dot-NEPCM)
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Property Value Unit Source(s)

Core Material n-Dotriacontane - [4][5]

Shell Material Polystyrene - [4][5]

Mean Particle Size 168.2 nm [4][5]

Melting Temperature

(Tm)
70.9 °C [4][5]

Latent Heat of Fusion 174.8 J/g [4][5]

Encapsulation

Efficiency
61.23 % [4][5]

Conversion Rate

(Polymerization)
95.02 % [4][5]

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of

dotriacontane-based PCMs.

Synthesis of Polystyrene/n-Dotriacontane
Nanoencapsulated PCM (PS/Dot-NEPCM)
This protocol is based on the ultrasonically initiated miniemulsion polymerization method.[4][5]

Materials:

n-Dotriacontane (Dot)

Styrene (St)

Sodium dodecyl sulfate (SDS)

Poly(ethylene glycol) monooctylphenyl ether (OP-10)

Deionized water
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Equipment:

Ultrasonic homogenizer

Three-necked flask

Magnetic stirrer

Condenser

Nitrogen gas inlet

Water bath

Procedure:

Oil Phase Preparation: Dissolve a specific amount of dotriacontane in styrene monomer to

form the oil phase.

Aqueous Phase Preparation: Dissolve SDS and OP-10 as composite emulsifiers in

deionized water to form the aqueous phase.

Miniemulsion Formation: Add the oil phase to the aqueous phase and stir vigorously.

Homogenize the mixture using an ultrasonic probe for a specified time and power to form a

stable miniemulsion.

Polymerization: Transfer the miniemulsion to a three-necked flask equipped with a stirrer,

condenser, and nitrogen inlet. Purge the system with nitrogen for 15 minutes to remove

oxygen.

Ultrasonic Initiation: Place the flask in a water bath at a controlled temperature and initiate

the polymerization using an ultrasonic bath for a specific duration.

Purification: After the reaction, cool the resulting nanoencapsulated PCM (NEPCM) latex to

room temperature. Purify the NEPCM by centrifugation and washing with deionized water

and ethanol several times to remove unreacted monomers and emulsifiers.
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Drying: Dry the purified NEPCM in a vacuum oven at a temperature below the melting point

of dotriacontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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